Cas no 7420-39-5 (2-aminobenzaldehyde thiosemicarbazone)
7420-39-5 structure
Product Name:2-aminobenzaldehyde thiosemicarbazone
CAS No:7420-39-5
MF:C8H10N4S
MW:194.256799221039
CID:979098
PubChem ID:9555304
Update Time:2025-04-19
2-aminobenzaldehyde thiosemicarbazone Chemical and Physical Properties
Names and Identifiers
-
- 2-aminobenzaldehyde thiosemicarbazone
- SCHEMBL5885538
- NSC-144648
- 7420-39-5
- 2-(2-Aminobenzylidene)hydrazinecarbothioamide
- DTXSID20429714
- NSC144648
-
- Inchi: 1S/C8H10N4S/c9-7-4-2-1-3-6(7)5-11-12-8(10)13/h1-5H,9H2,(H3,10,12,13)/b11-5+
- InChI Key: KHXMGEJTGIXRRR-VZUCSPMQSA-N
- SMILES: S=C(N)N/N=C/C1C=CC=CC=1N
Computed Properties
- Exact Mass: 194.0628
- Monoisotopic Mass: 194.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.34
- Boiling Point: 381.9°C at 760 mmHg
- Flash Point: 184.8°C
- Refractive Index: 1.672
- PSA: 76.43
2-aminobenzaldehyde thiosemicarbazone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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